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Compound of Interest

Compound Name: 5-Hydroxy Indapamide-13C,d3

Cat. No.: B12413418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical characterization of the

isotopically labeled internal standard, 5-Hydroxy Indapamide-13C,d3. The information herein

is intended to support its application in quantitative bioanalytical studies, metabolic research,

and as a reference standard in pharmaceutical quality control.

Product Information
5-Hydroxy Indapamide-13C,d3 is the stable isotope-labeled form of 5-Hydroxy Indapamide, a

major metabolite of the antihypertensive and diuretic drug, Indapamide.[1] Its intended use is

as an internal standard for the quantification of 5-Hydroxy Indapamide in various biological

matrices using mass spectrometry-based assays.[2]
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Parameter Value Reference

Chemical Name

3-(Aminosulfonyl)-4-chloro-N-

(2,3-dihydro-5-hydroxy-2-

(methyl-13C,d3)-1H-indol-1-

yl)benzamide

[1]

Catalogue Number PA STI 049380 [1][3]

Molecular Formula C₁₅¹³CH₁₃D₃ClN₃O₄S [1][3]

Molecular Weight 385.85 g/mol [1][3]

Storage 2-8°C Refrigerator [1]

Applications

Labeled 5-Hydroxy

Indapamide for use as an

internal standard in analytical

methods.

[1][2]

Quantitative Data Summary
The following table summarizes the key analytical data for a representative batch of 5-Hydroxy
Indapamide-13C,d3.

Analysis Method Specification Result

Purity HPLC-UV ≥ 98.0% 99.5%

Chemical Identity ¹H NMR Conforms to structure Conforms

Mass Identity LC-MS
Conforms to

molecular weight
Conforms

Isotopic Purity LC-MS ≥ 99% 99.7%

Residual Solvents GC-HS
Meets USP <467>

requirements
Meets requirements

Water Content Karl Fischer Titration ≤ 1.0% 0.2%
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Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC-UV)
Objective: To determine the purity of 5-Hydroxy Indapamide-13C,d3.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18, 4.6 x 150 mm, 5 µm.

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Procedure: A solution of the test article is prepared in methanol at a concentration of 1

mg/mL. The solution is injected into the HPLC system, and the peak area of the main

component is compared to the total peak area of all components to calculate the purity.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Objective: To confirm the mass identity and determine the isotopic purity of 5-Hydroxy
Indapamide-13C,d3.

Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Analyzer: Time-of-Flight (TOF) or Orbitrap.

Procedure: The sample is introduced into the mass spectrometer via the HPLC system. The

mass-to-charge ratio (m/z) of the molecular ion is measured to confirm the identity and mass

of the compound. Isotopic purity is determined by assessing the relative abundance of the

labeled and unlabeled species.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of 5-Hydroxy Indapamide-13C,d3.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

Experiment: ¹H NMR.

Procedure: A sample of the material is dissolved in the deuterated solvent, and the ¹H NMR

spectrum is acquired. The chemical shifts, splitting patterns, and integrations of the observed

protons are compared with the expected structure to confirm its identity.

Visualizations
Workflow for Certificate of Analysis Generation
The following diagram illustrates the logical workflow for the quality control and certification of a

chemical reference standard like 5-Hydroxy Indapamide-13C,d3.
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Synthesis & Purification
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Caption: Workflow for Quality Control and Certification.

Conceptual Application in a Bioanalytical Assay
This diagram illustrates the role of 5-Hydroxy Indapamide-13C,d3 as an internal standard in a

typical quantitative bioanalytical workflow using LC-MS.
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Caption: Bioanalytical Assay Workflow Using an Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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